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Compound of Interest

Compound Name: N-Oleyl-1,3-propanediamine

Cat. No.: B1588227 Get Quote

The proper handling and disposal of N-Oleyl-1,3-propanediamine are critical for ensuring

laboratory safety and environmental protection. This guide provides a step-by-step operational

plan for researchers, scientists, and drug development professionals to manage this chemical

responsibly, from initial handling to final disposal.

Chemical and Hazard Profile
N-Oleyl-1,3-propanediamine is an organic compound used in various industrial applications,

including as a corrosion inhibitor, emulsifier, and lubricant.[1][2][3] However, it presents

significant health and environmental hazards that necessitate careful management.
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Property Data

Synonyms
(Z)-N-9-Octadecenylpropane-1,3-diamine,

Dinoram O, Radiamine 6572[1][2]

CAS Number 7173-62-8[4]

Molecular Formula C₂₁H₄₄N₂[1][2]

Molecular Weight 324.6 g/mol [1]

Physical Appearance Colorless or yellow liquid[2]

Primary Hazards

Corrosive: Causes severe skin burns and eye

damage.[1][5] Acute Toxicity: Harmful if

swallowed.[4][5] Irritant: Causes skin and

serious eye irritation; may cause respiratory

irritation.[1][4] Health Hazard: Causes damage

to organs through prolonged or repeated

exposure if swallowed.[5] Environmental

Hazard: Toxic to aquatic life with long-lasting

effects.[5]

GHS Hazard Statements
H302, H314, H315, H318, H319, H335, H372,

H410[2][4][5]

Incompatible Materials
Acids, Strong oxidizing agents, Acid chlorides,

Carbon dioxide[6][7]

Operational Plan: Waste Disposal Workflow
The recommended procedure for the disposal of N-Oleyl-1,3-propanediamine is to utilize an

approved hazardous waste disposal service.[4][5][6] Direct disposal into drains, soil, or

waterways is strictly prohibited to prevent environmental contamination.[4][5][8]
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Caption: Waste Management Workflow for N-Oleyl-1,3-propanediamine.
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Procedural Guidance: Step-by-Step Disposal
1. Personal Protective Equipment (PPE) and Safety:

Always handle N-Oleyl-1,3-propanediamine in a well-ventilated area.[4]

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield,

and a lab coat to prevent skin and eye contact.[4][9]

Emergency eyewash fountains and safety showers should be readily accessible.[4]

2. Waste Segregation and Collection:

Do not mix N-Oleyl-1,3-propanediamine waste with other chemical waste streams,

especially incompatible materials like acids and strong oxidizing agents.[6][9]

Collect the waste in a designated, compatible container.[9] The original container is often a

suitable choice. Do not use metal containers for corrosive waste.[10]

3. Container Management and Labeling:

Ensure the waste container is in good condition and has a secure, tightly sealed cap to

prevent leaks or the release of vapors.[9][10]

Clearly label the container with the words "HAZARDOUS WASTE" and identify the contents

as "N-Oleyl-1,3-propanediamine".[10] Include appropriate hazard symbols (e.g., corrosive,

toxic, environmental hazard).

4. Storage:

Store the sealed waste container in a cool, dry, well-ventilated area designated for

hazardous waste.[4][9]

The storage area should be away from heat, sources of ignition, and incompatible chemicals.

[4][9]

Ensure the container is stored upright and is under the control of the generator.[3][10]
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5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[4][6]

Follow all federal, state, and local regulations for hazardous waste disposal.[5][11]

Maintain detailed records of waste disposal, including quantities, dates, and the disposal

method used, as required by regulations.[9]

Experimental Protocol: Accidental Spill Cleanup
In the event of a spill, immediate and appropriate action is required to mitigate risks.

1. Evacuation and Ventilation:

Immediately alert personnel in the vicinity.

Ensure the area is well-ventilated.[4] If the spill is large or in a poorly ventilated space,

evacuate the area.

Remove all sources of ignition.[4][6]

2. Control and Containment:

Wearing appropriate PPE, prevent the further spread of the spill if it is safe to do so.[4][5]

Use inert, absorbent materials such as sand, silica gel, or universal binders to contain and

soak up the liquid.[4][6]

3. Collection and Disposal of Spill Debris:

Carefully sweep or scoop the absorbent material and place it into a suitable, sealable

container for hazardous waste.[4][6]

Label the container clearly as "Hazardous Waste: N-Oleyl-1,3-propanediamine Spill

Debris".
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Dispose of the spill cleanup materials through the same hazardous waste stream as the

chemical itself.[10]

4. Decontamination:

Wash the spill area thoroughly with soap and water once the material has been removed.

Contaminated clothing must be removed immediately and washed thoroughly before reuse.

[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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